Ethephon Ethephon (2-chloroethyl)phosphonic acid is a phosphonic acid compound having a 2-chloroethyl substituent attached to the P-atom. It has a role as a plant growth regulator.
Ethephon is a natural product found in Ginkgo biloba with data available.
Ethephon is the word’s most widely used plant growth regulator. It is manufactured by Rhône-Poulenc (Bayer Crop Science). Upon metabolism by the plant, it is converted into ethylene, a potent regulator of plant growth and maturity. It is often used on wheat, coffee, tobacco, cotton, and rice in order to help the plant's fruit reach maturity more quickly. Cotton is the most important single crop use for ethephon. It initiates fruiting over a period of several weeks, and enhances defoliation to facilitate and improve efficiency of scheduled harvesting. Ethephon also is widely used by pineapple growers to initiate reproductive development of pineapple. Ethephon is also sprayed on mature-green pineapple fruits to degreen them to meet produce marketing requirements. The toxicity of ethephon is actually very low, and any ethephon used on the plant is converted very quickly to ethylene.
Brand Name: Vulcanchem
CAS No.: 16672-87-0
VCID: VC20836707
InChI: InChI=1S/C2H6ClO3P/c3-1-2-7(4,5)6/h1-2H2,(H2,4,5,6)
SMILES: C(CCl)P(=O)(O)O
Molecular Formula: C2H6ClO3P
Molecular Weight: 144.49 g/mol

Ethephon

CAS No.: 16672-87-0

Cat. No.: VC20836707

Molecular Formula: C2H6ClO3P

Molecular Weight: 144.49 g/mol

* For research use only. Not for human or veterinary use.

Ethephon - 16672-87-0

Specification

Description (2-chloroethyl)phosphonic acid is a phosphonic acid compound having a 2-chloroethyl substituent attached to the P-atom. It has a role as a plant growth regulator.
Ethephon is a natural product found in Ginkgo biloba with data available.
Ethephon is the word’s most widely used plant growth regulator. It is manufactured by Rhône-Poulenc (Bayer Crop Science). Upon metabolism by the plant, it is converted into ethylene, a potent regulator of plant growth and maturity. It is often used on wheat, coffee, tobacco, cotton, and rice in order to help the plant's fruit reach maturity more quickly. Cotton is the most important single crop use for ethephon. It initiates fruiting over a period of several weeks, and enhances defoliation to facilitate and improve efficiency of scheduled harvesting. Ethephon also is widely used by pineapple growers to initiate reproductive development of pineapple. Ethephon is also sprayed on mature-green pineapple fruits to degreen them to meet produce marketing requirements. The toxicity of ethephon is actually very low, and any ethephon used on the plant is converted very quickly to ethylene.
CAS No. 16672-87-0
Molecular Formula C2H6ClO3P
Molecular Weight 144.49 g/mol
IUPAC Name 2-chloroethylphosphonic acid
Standard InChI InChI=1S/C2H6ClO3P/c3-1-2-7(4,5)6/h1-2H2,(H2,4,5,6)
Standard InChI Key UDPGUMQDCGORJQ-UHFFFAOYSA-N
SMILES C(CCl)P(=O)(O)O
Canonical SMILES C(CCl)P(=O)(O)O
Boiling Point 265 °C (decomposes)
Colorform Needles from benzene
White waxy solid
White crystalline powde
Melting Point 74-75 °C

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